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Compound of Interest

Compound Name:
(2,5-Dichloropentyl)ammonium

chloride

Cat. No.: B1363522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of (2,5-
Dichloropentyl)ammonium chloride (CAS No. 62922-45-6), a key chemical intermediate for

research and development. This document offers a comparative summary of suppliers,

guidance on procurement, and a generalized experimental context.

Chemical Profile
IUPAC Name: (2,5-Dichloropentyl)ammonium chloride

Synonyms: 2,5-Dichloropentylamine Hydrochloride, 2,5-Dichloroamylamine Hydrochloride[1]

CAS Number: 62922-45-6

Molecular Formula: C₅H₁₂Cl₃N

Molecular Weight: 192.51 g/mol [2]

Appearance: White to Almost White Powder or Crystal

Melting Point: 159.0 to 163.0 °C
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The following table summarizes the commercial availability of (2,5-Dichloropentyl)ammonium
chloride from identified suppliers. Pricing is typically available upon request for this specialty

chemical.

Supplier
Product
Number

Purity
Available
Quantities

Price

TCI Chemicals D2797 >97.0% (N)[1] Inquire Request Quote

Lab Pro Inc.

(Distributor for

TCI)

D2797-500G
Min. 97.0% (N)

[2]
500g[2] Request Quote

Benchchem B1363522 Not Specified Inquire Request Quote

Procurement Workflow
Sourcing a specialty chemical like (2,5-Dichloropentyl)ammonium chloride involves a multi-

step process. The following diagram illustrates a typical procurement workflow for a research

and development setting.
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Caption: Procurement workflow for specialty chemicals.
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Experimental Protocols
Detailed experimental protocols for the synthesis of (2,5-Dichloropentyl)ammonium chloride
are not readily available in public literature. However, a general approach for the synthesis of a

chloroalkylamine hydrochloride can be conceptualized. The following is a representative,

hypothetical protocol based on standard organic synthesis principles.

Hypothetical Synthesis of (2,5-Dichloropentyl)ammonium chloride

The synthesis could potentially be achieved through the reduction of a corresponding nitrogen-

containing precursor, followed by salt formation.

Step 1: Synthesis of a suitable precursor (e.g., 2,5-dichloro-pentanenitrile)

A possible route to a precursor could involve the reaction of a dihaloalkane with a cyanide

source.

Reactants: A suitable starting material such as 1,4-dichloro-2-iodobutane.

Reagents: A cyanide source, such as sodium cyanide.

Solvent: A polar aprotic solvent like DMSO.

Procedure: The dihaloalkane would be reacted with the cyanide source under controlled

temperature to introduce the nitrile group. The reaction progress would be monitored by

techniques like TLC or GC-MS. After completion, the product would be isolated through

extraction and purified by distillation or chromatography.

Step 2: Reduction of the nitrile to the primary amine

The nitrile group can be reduced to a primary amine.

Reactant: The synthesized 2,5-dichloro-pentanenitrile.

Reagents: A reducing agent such as Lithium Aluminum Hydride (LiAlH₄) or catalytic

hydrogenation.

Solvent: Anhydrous ether or THF for LiAlH₄ reduction.
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Procedure: The nitrile would be slowly added to a solution of the reducing agent at a low

temperature. The reaction would be carefully quenched, followed by workup to isolate the

crude 2,5-dichloropentylamine.

Step 3: Formation of the hydrochloride salt

The final step is the formation of the ammonium chloride salt.

Reactant: The crude 2,5-dichloropentylamine.

Reagents: Hydrochloric acid (e.g., as a solution in diethyl ether or as HCl gas).

Solvent: A non-polar solvent in which the hydrochloride salt is insoluble, such as diethyl

ether.

Procedure: The amine would be dissolved in the chosen solvent, and the hydrochloric acid

solution would be added dropwise with stirring. The precipitated (2,5-
Dichloropentyl)ammonium chloride would be collected by filtration, washed with the

solvent, and dried under vacuum.

Disclaimer: This is a generalized, hypothetical protocol and has not been experimentally

validated. Researchers should conduct a thorough literature search for analogous

transformations and perform appropriate reaction optimization and safety assessments before

attempting any synthesis.

Concluding Remarks
(2,5-Dichloropentyl)ammonium chloride is a specialty chemical available from a limited

number of suppliers, primarily for research and development purposes. Researchers and

procurement managers should engage directly with the suppliers listed to obtain current

pricing, availability, and lead times. While a specific, published synthesis protocol is not readily

available, the compound's structure suggests that its synthesis is feasible through established

organic chemistry methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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